Cas no 64258-88-4 (4-Bromogramine)

• Product Name: 4-Bromogramine
• CAS No: 64258-88-4
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 95469
• PubChem ID: 11054162
• Update Time: 2025-04-18

4-Bromogramine Chemical and Physical Properties

Names and Identifiers

• 4-Bromogramine
• Benzoyl isothiocyanate,3-(dimethylamino);3-dimethylaminomethyl-4-bromoindole;3-dimethylaminobenzoyl isothiocyanate;
• [(4-BROMO-1H-INDOL-3-YL)METHYL]DIMETHYLAMINE
• CHEMBL4847447
• Q-102650
• CS-0209831
• 64258-88-4
• BS-29026
• 4-Bromo-N,N-dimethyl-1H-indole-3-methanamine
• 1-(4-bromo-1H-indol-3-yl)-N,N-dimethylmethanamine

• Inchi： 1S/C11H13BrN2/c1-14(2)7-8-6-13-10-5-3-4-9(12)11(8)10/h3-6,13H,7H2,1-2H3
• InChI Key： WJLZJGWWMSKGKY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=CN2)CN(C)C

Computed Properties

• Exact Mass: 252.02600
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03000
• LogP: 2.99200